Cas no 1211249-98-7 (methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate)

• Product Name: methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate
• CAS No: 1211249-98-7
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 4577901
• Update Time: 2025-07-02

methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate

• Inchi： 1S/C16H16O5/c1-9(16(18)19-2)20-11-5-6-14-12(7-11)13(8-17)15(21-14)10-3-4-10/h5-10H,3-4H2,1-2H3
• InChI Key： DVLXUWAKMOPVDZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1=CC=C2OC(C3CC3)=C(C=O)C2=C1)C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 412.3±45.0 °C at 760 mmHg
• Flash Point: 203.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate

Methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate (CAS No. 1211249-98-7): A Comprehensive Overview

Methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate, identified by its CAS number 1211249-98-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for potential therapeutic applications. The intricate structure of this molecule, featuring a benzofuran core and various functional groups, contributes to its unique chemical properties and reactivity.

The molecular structure of methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate can be broken down into several key components. The benzofuran ring system is a prominent feature, known for its presence in numerous natural products and pharmaceuticals. The formyl group at the 3-position and the cyclopropyl substituent at the 2-position add complexity to the molecule, influencing its electronic distribution and potential interactions with biological targets. Additionally, the ester group at the 2-position and the hydroxyl group at the 5-position further enhance the molecule's versatility in chemical reactions.

Recent research in the field of medicinal chemistry has highlighted the importance of benzofuran derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can interact with various enzymes and receptors, making them promising candidates for drug development. Specifically, methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate has been investigated for its potential role in modulating inflammatory pathways and antioxidant mechanisms. These properties are particularly relevant in the context of chronic diseases where inflammation and oxidative stress play significant roles.

The synthesis of methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzofuran core, functionalization at the 3-position with a formyl group, introduction of the cyclopropyl substituent, and finally, esterification at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These methods not only enhance the yield but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway.

In terms of biological activity, preliminary studies on methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate have shown promising results in cell-based assays. The compound has demonstrated inhibitory effects on certain enzymes involved in inflammatory responses, such as COX and LOX enzymes. Additionally, its antioxidant properties have been observed in vitro, suggesting potential applications in protecting against oxidative damage caused by free radicals. These findings are particularly intriguing given the increasing interest in natural product-inspired compounds for therapeutic use.

The pharmacokinetic profile of methyl 2-[（2-cyclopropyl-3-formyl-l-benzofuran-S-yiI)oxy]propanoate is another critical aspect that needs to be evaluated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its feasibility as a drug candidate. Preliminary pharmacokinetic studies have indicated that the compound exhibits moderate solubility in water and oil-based media, which could influence its absorption and distribution within the body. Further studies are needed to optimize its pharmacokinetic properties through structural modifications.

The potential applications of methyl 2-[（2-cyclopropyl-S-formyI-l-benzofuran-S-yiI）oxy]propanoate extend beyond anti-inflammatory and antioxidant uses. Research is ongoing to explore its efficacy in other therapeutic areas such as neurodegenerative diseases and cancer. The benzofuran core is known to interact with various biological targets, making it a versatile scaffold for drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding sites on biological targets for this compound. This approach can accelerate the discovery process and lead to novel therapeutic strategies.

The role of computational chemistry in studying methyl 2-[（2-cyclopropyl-S-formyI-l-benzofuran-S-yiI）oxy]propanoate cannot be overstated. Advanced computational techniques allow researchers to predict molecular properties, simulate interactions with biological targets, and optimize synthetic pathways without extensive experimental work. For instance, quantum mechanical calculations can provide insights into the electronic structure of this compound, helping to rationalize its reactivity and biological activity. These computational methods are particularly valuable in early-stage drug discovery when experimental data may be limited.

In conclusion, methyl 2-[（2-cyclopropyl-S-formyI-l-benzofuran-S-yiI）oxy]propanoate (CAS No. 1211249-U8-U7) is a compound with significant potential in pharmaceutical research due to its complex structure and diverse biological activities。 Further studies are warranted to fully elucidate its therapeutic applications and optimize its pharmacokinetic properties。 The combination of experimental synthesis， pharmacological evaluation，and computational chemistry will be crucial in realizing its full potential as a therapeutic agent。